Cas no 1803776-51-3 (5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride)
1803776-51-3 structure
Product Name:5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
CAS No:1803776-51-3
MF:C8H6ClNO2S2
MW:247.72173833847
CID:5001849
Update Time:2023-08-25
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
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- Inchi: 1S/C8H6ClNO2S2/c1-5-2-7(13)8(14(9,11)12)3-6(5)4-10/h2-3,13H,1H3
- InChI Key: IMBPAOJFOGBDTC-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C#N)C(C)=CC=1S)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 353
- XLogP3: 2.2
- Topological Polar Surface Area: 67.3
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013906-250mg |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride |
1803776-51-3 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A010013906-500mg |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride |
1803776-51-3 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A010013906-1g |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride |
1803776-51-3 | 97% | 1g |
1,534.70 USD | 2021-07-05 |
5-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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